![molecular formula C10H16N2O11P2 B1193119 5'-O-[(S)-Hydroxy(Phosphonomethyl)phosphoryl]uridine](/img/structure/B1193119.png)
5'-O-[(S)-Hydroxy(Phosphonomethyl)phosphoryl]uridine
Overview
Description
MRS2782 is a bioactive chemical.
Scientific Research Applications
1. Structural and Functional Properties
Phosphonic acids, structurally related to 5'-O-[(S)-Hydroxy(Phosphonomethyl)phosphoryl]uridine, possess a unique functional group characterized by a phosphorus atom bonded to three oxygen atoms and one carbon atom. Due to this structure, they find applications in various fields, including bioactive properties for drug development, bone targeting, and the design of supramolecular or hybrid materials. The synthesis of phosphonic acids is crucial for a broad spectrum of research projects across chemistry, biology, and physics (Sevrain et al., 2017).
2. Role in Enzyme Inhibition and Physiologic Activities
Phosphonopeptides, resembling peptides where phosphonic acid groups replace carboxylic acid groups, act as enzyme inhibitors affecting various pathological states. They have demonstrated significant physiological activities with potential medical and agricultural applications. Phosphonopeptides containing free, unsubstituted phosphonic acid moieties show antimicrobial activity and are important for studying the effects of phosphorylations (Kafarski, 2020).
3. Environmental Relevance and Biodegradability
The study of organophosphonates, including compounds structurally related to 5'-O-[(S)-Hydroxy(Phosphonomethyl)phosphoryl]uridine, reveals their environmental significance, biodegradability, and potential environmental issues. These compounds, despite their high stability against biological degradation, can be efficiently removed in wastewater treatment plants with chemical phosphate precipitation. Their environmental behavior, however, is still under investigation, particularly in the context of eutrophication and the potential for remobilizing heavy metals from sediments (Rott et al., 2018).
4. Interaction with Biomolecular Targets
The compound's interaction with biomolecular targets like uridine phosphorylase, a key enzyme in pyrimidine metabolism, has been noted. Uridine phosphorylase catalyzes the reversible phosphorylation of uridine, forming uracil and ribose-1-phosphate. Inhibitors of this enzyme, possibly including derivatives of 5'-O-[(S)-Hydroxy(Phosphonomethyl)phosphoryl]uridine, are considered promising for treating oncological and infectious diseases based on their high selectivity (Lashkov et al., 2011).
properties
Product Name |
5'-O-[(S)-Hydroxy(Phosphonomethyl)phosphoryl]uridine |
|---|---|
Molecular Formula |
C10H16N2O11P2 |
Molecular Weight |
402.19 |
IUPAC Name |
[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]methylphosphonic acid |
InChI |
InChI=1S/C10H16N2O11P2/c1-21-25(20,4-24(17,18)19)23-9-7(15)6(14)8(22-9)12-3-2-5(13)11-10(12)16/h2-3,6-9,14-15H,4H2,1H3,(H,11,13,16)(H2,17,18,19)/t6-,7+,8-,9-,25?/m1/s1 |
InChI Key |
ZYSDIZBVPXDTEQ-UHNBJTPOSA-N |
SMILES |
OP(CP(O[C@H]1O[C@@H](N(C(N2)=O)C=CC2=O)[C@H](O)[C@@H]1O)(OC)=O)(O)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MRS2782; MRS 2782; MRS-2782. |
Origin of Product |
United States |
Retrosynthesis Analysis
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